3-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C16H14N6/c1-11-20-13-4-2-3-5-15(13)22(11)12-9-21(10-12)16-14(8-17)18-6-7-19-16/h2-7,12H,9-10H2,1H3
• InChI Key: MWKCEIPSYWLXLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4=NC=CN=C4C#N
• Molecular Formula: C16H14N6
• Molecular Weight: 290.32 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Azetidine is a saturated heterocycle with three carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of benzimidazole usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific chemical structure and the target they interact with. Some benzimidazole derivatives have been found to have antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive as well as anti-inflammatory activities.

Future Directions

Benzimidazole and its derivatives continue to be of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on the development of new benzimidazole derivatives with improved efficacy and safety profiles.